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Compound of Interest

Compound Name: 8,16-Pyranthrenedione, tribromo-

Cat. No.: B072587 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 8,16-Pyranthrenedione, tribromo-. The following procedures are based on

general safety protocols for handling potentially hazardous solid organic compounds and

specifically, halogenated polycyclic aromatic hydrocarbons.

Chemical and Physical Properties
Limited specific experimental data is available for 8,16-Pyranthrenedione, tribromo-. The

table below summarizes available data and notes information that is not readily available.

Property Value Source

Molecular Formula C₃₀H₁₁Br₃O₂ PubChem

Monoisotopic Mass 637.83 g/mol PubChem

Appearance Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Vapor Pressure Data not available -

Density Data not available -
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Hazard Identification and Personal Protective Equipment
(PPE)
As a brominated polycyclic aromatic hydrocarbon, 8,16-Pyranthrenedione, tribromo- should

be handled as a potentially hazardous substance. Halogenated aromatic compounds can be

irritants and may have long-term toxic effects. The parent compound, 8,16-Pyranthrenedione,

is reported to potentially cause long-lasting harmful effects to aquatic life.[1]

General PPE Requirements

Protection Type Specification

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene).

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be required for operations with

a splash hazard.

Skin and Body Protection
Laboratory coat. For larger quantities or when

generating dust, consider a disposable coverall.

Respiratory Protection

For handling powders outside of a ventilated

enclosure, a NIOSH-approved respirator with a

particulate filter (e.g., N95, P100) is

recommended.

Operational Plan: Handling and Storage
Engineering Controls:

All handling of solid 8,16-Pyranthrenedione, tribromo- should be conducted in a certified

chemical fume hood or a glove box to minimize inhalation exposure.

Use a ventilated enclosure for weighing and transferring the solid material.

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.

Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Weighing and Transfer:

Perform all manipulations of the solid compound within a chemical fume hood.

Use a microbalance with a draft shield if weighing small quantities.

To prevent static electricity, which can cause the powder to disperse, use anti-static tools

and weigh boats.

Carefully transfer the desired amount of the compound into a suitable container. Use a

spatula or other appropriate tool to avoid generating dust.

Dissolving the Compound:

If preparing a solution, add the solvent to the solid slowly and stir gently to avoid

splashing.

Ensure the container is appropriately labeled with the chemical name, concentration,

solvent, and hazard information.

Post-Handling:

Clean the work area thoroughly with a suitable solvent and dispose of the cleaning

materials as hazardous waste.

Carefully remove and dispose of gloves and any other disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after completing the work.

Storage:
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Store 8,16-Pyranthrenedione, tribromo- in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Store in a secondary containment tray to prevent spills.

Disposal Plan
All waste materials contaminated with 8,16-Pyranthrenedione, tribromo- must be treated as

hazardous waste.

Step-by-Step Disposal Protocol:

Solid Waste:

Collect all solid waste, including contaminated gloves, weigh paper, and disposable

labware, in a designated, labeled hazardous waste container.

The container should be made of a material compatible with the waste.

Liquid Waste:

Collect all liquid waste containing 8,16-Pyranthrenedione, tribromo- in a separate,

labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("8,16-Pyranthrenedione, tribromo-"), and the type of waste (e.g., "Solid Waste,"

"Liquid Waste in [Solvent Name]").

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.
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Emergency Procedures
Situation Protocol

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills of solid, carefully sweep up the

material to avoid creating dust and place it in a

labeled hazardous waste container. For larger

spills, or any liquid spill, absorb with an inert

material (e.g., vermiculite, sand) and place in a

hazardous waste container. Ventilate the area

and wash the spill site after material pickup is

complete.

Visual Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 8,16-
Pyranthrenedione, tribromo-.
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Workflow for Handling and Disposal of 8,16-Pyranthrenedione, tribromo-
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Caption: Logical workflow for the safe handling, storage, and disposal of 8,16-
Pyranthrenedione, tribromo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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